Cas no 1806875-26-2 (Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate
• CAS No: 1806875-26-2
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4860358
• Update Time: 2025-06-08

Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-6(15)3-5-4-14-10(16)7(8(5)11)9(12)13/h4,9H,2-3H2,1H3,(H,14,16)
• InChI Key： MOBXSXOWTYPAJT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(NC=C1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate

Comprehensive Overview of Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1806875-26-2)

Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1806875-26-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, owing to its versatile reactivity and structural features.

The molecular structure of Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate includes a pyridine core functionalized with a hydroxyl group, a difluoromethyl group, and a bromine atom, making it a valuable intermediate in organic synthesis. Its ethyl acetate moiety further enhances its solubility and reactivity, facilitating its use in cross-coupling reactions and other transformative processes. These properties align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In the context of modern research, CAS No. 1806875-26-2 is often explored for its potential in medicinal chemistry. The difluoromethyl group is known to improve metabolic stability and bioavailability in drug candidates, a feature highly sought after in the development of kinase inhibitors and antiviral agents. Recent publications highlight its utility in designing compounds targeting neurodegenerative diseases and cancer therapeutics, reflecting its relevance to pressing global health challenges.

From an industrial perspective, this compound is also investigated for its applications in agrochemical formulations. The incorporation of halogenated pyridines into pesticides and herbicides has shown promise in enhancing efficacy while reducing environmental persistence. This aligns with the growing demand for eco-friendly crop protection solutions, a topic frequently searched by professionals in the field.

Synthetic methodologies for Ethyl 4-bromo-3-(difluoromethyl)-2-hydroxypyridine-5-acetate often involve palladium-catalyzed reactions or electrophilic aromatic substitutions, techniques widely discussed in academic and industrial forums. Optimizing these processes for scalability and cost-efficiency remains a key focus, as evidenced by patent filings and conference proceedings. Such advancements cater to the broader interest in process chemistry and API manufacturing.

In summary, CAS No. 1806875-26-2 represents a compelling case study in the intersection of structural complexity and functional utility. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in contemporary scientific discourse. As research continues to uncover new uses for this compound, its role in addressing global health and environmental sustainability challenges will likely expand, making it a subject of enduring interest.